Cas no 944450-78-6 (2-Bromo-1-(1-methyl-1H-benzo[d]imidazol-5-yl)ethanone hydrobromide)

2-Bromo-1-(1-methyl-1H-benzo[d]imidazol-5-yl)ethanone hydrobromide is a brominated ketone derivative featuring a 1-methylbenzimidazole core. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceutical building blocks. The presence of both a reactive α-bromo ketone moiety and a benzimidazole scaffold enhances its utility in nucleophilic substitution and cyclization reactions. The hydrobromide salt form improves stability and handling. Its well-defined structure and high purity make it suitable for research applications in medicinal chemistry and material science. The compound is typically handled under controlled conditions due to its reactivity.
2-Bromo-1-(1-methyl-1H-benzo[d]imidazol-5-yl)ethanone hydrobromide structure
944450-78-6 structure
Product Name:2-Bromo-1-(1-methyl-1H-benzo[d]imidazol-5-yl)ethanone hydrobromide
CAS No:944450-78-6
MF:C10H10Br2N2O
MW:334.007200717926
CID:879831
PubChem ID:24229460
Update Time:2025-05-28

2-Bromo-1-(1-methyl-1H-benzo[d]imidazol-5-yl)ethanone hydrobromide Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1-(1-methyl-1H-benzo[d]imidazol-5-yl)ethanone hydrobromide
    • 2-Bromo-1-(1-methyl-1H-benzimidazol-5-yl)ethanone hydrobromide
    • 2-bromo-1-(1-methylbenzimidazol-5-yl)ethanone,hydrobromide
    • 5-(BROMOACETYL)-1-METHYL-1H-BENZIMIDAZOLE HYDROBROMIDE
    • 2-Bromo-1-(1-methyl-1H-benzimidazol-5-yl)ethan-1-one hydrobromide
    • 2-bromo-1-(1-methyl-1H-benzoimidazol-5-yl)-ethanone.HBr
    • 2-Bromo-1-(1-methyl-1H-benzimidazol-5-yl)ethan-1-one--hydrogen bromide (1/1)
    • J-508136
    • FT-0732068
    • MS-22638
    • 2-bromo-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-one hydrobromide
    • 2-bromo-1-(1-methylbenzimidazol-5-yl)ethanone;hydrobromide
    • 944450-78-6
    • AKOS016011138
    • SCHEMBL14053665
    • LRWGKOQDEBXXPS-UHFFFAOYSA-N
    • DTXSID80640180
    • 2-bromo-1-(1-methyl-1H-benzo[d]imidazol-5-yl)ethan-1-one hydrobromide
    • DB-079884
    • MDL： MFCD09817461
    • Inchi： 1S/C10H9BrN2O.BrH/c1-13-6-12-8-4-7(10(14)5-11)2-3-9(8)13;/h2-4,6H,5H2,1H3;1H
    • InChI Key： LRWGKOQDEBXXPS-UHFFFAOYSA-N
    • SMILES： BrCC(C1C=CC2=C(C=1)N=CN2C)=O.Br

Computed Properties

  • Exact Mass: 331.91600
  • Monoisotopic Mass: 331.91599g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • Melting Point: 196-196.5°C
  • PSA: 34.89000
  • LogP: 3.10900

2-Bromo-1-(1-methyl-1H-benzo[d]imidazol-5-yl)ethanone hydrobromide Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Bromo-1-(1-methyl-1H-benzo[d]imidazol-5-yl)ethanone hydrobromide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM130021-1g
2-bromo-1-(1-methyl-1H-benzo[d]imidazol-5-yl)ethan-1-one hydrobromide
 944450-78-6 95%
1g
 $333 2021-06-09
Apollo Scientific
OR15382-250mg
5-(Bromoacetyl)-1-methyl-1H-benzimidazole hydrobromide
 944450-78-6 97%
250mg
 £110.00 2024-05-24
Apollo Scientific
OR15382-1g
5-(Bromoacetyl)-1-methyl-1H-benzimidazole hydrobromide
 944450-78-6 97%
1g
 £225.00 2024-05-24
Chemenu
CM130021-1g
2-bromo-1-(1-methyl-1H-benzo[d]imidazol-5-yl)ethan-1-one hydrobromide
 944450-78-6 95%
1g
 $298 2024-07-19
Alichem
A069004311-1g
2-Bromo-1-(1-methyl-1H-benzo[d]imidazol-5-yl)ethanone hydrobromide
 944450-78-6 95%
1g
 $400.00 2023-08-31
Ambeed
A701348-1g
2-Bromo-1-(1-methyl-1H-benzo[d]imidazol-5-yl)ethanone hydrobromide
 944450-78-6 95+%
1g
 $248.0 2025-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1533123-250mg
2-Bromo-1-(1-methyl-1H-benzo[d]imidazol-5-yl)ethan-1-one hydrobromide
 944450-78-6 98%
250mg
 ￥1141.00 2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1533123-1g
2-Bromo-1-(1-methyl-1H-benzo[d]imidazol-5-yl)ethan-1-one hydrobromide
 944450-78-6 98%
1g
 ￥2154.00 2024-04-24
Crysdot LLC
CD11007119-1g
2-Bromo-1-(1-methyl-1H-benzo[d]imidazol-5-yl)ethanone hydrobromide
 944450-78-6 95+%
1g
 $353 2024-07-19

2-Bromo-1-(1-methyl-1H-benzo[d]imidazol-5-yl)ethanone hydrobromide Related Literature

944450-78-6 (2-Bromo-1-(1-methyl-1H-benzo[d]imidazol-5-yl)ethanone hydrobromide) Related Products

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd